Cas no 2090324-68-6 (4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid)

• Product Name: 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid
• CAS No: 2090324-68-6
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• MDL: MFCD30188500
• CID: 4780794
• Update Time: 2025-05-20

4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid
• 4,5-dimethyl-2-(2H-1,2,3,4-tetrazol-2-yl)thiophene-3-carboxylic acid

• MDL： MFCD30188500
• Inchi： 1S/C8H8N4O2S/c1-4-5(2)15-7(6(4)8(13)14)12-10-3-9-11-12/h3H,1-2H3,(H,13,14)
• InChI Key： CRTULLQKXGXCBD-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=C1C)N1N=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 109

Additional information on 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid

4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic Acid: A Comprehensive Overview

4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid, also known by its CAS registry number 2090324-68-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a tetrazole group and carboxylic acid functionality. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and electronic properties, making it a versatile building block in organic synthesis. The tetrazole group, on the other hand, introduces additional functional diversity due to its nitrogen-rich structure and potential for hydrogen bonding.

The synthesis of 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid typically involves multi-step reactions, often utilizing coupling agents or transition metal catalysts to facilitate the formation of the desired bonds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction kinetics and product purity.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of thiophene and tetrazole groups makes it an attractive candidate for the development of functional polymers, sensors, and electronic devices. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their electrical conductivity and mechanical properties. This makes it a valuable component in the design of next-generation materials for energy storage and flexible electronics.

In addition to its material science applications, 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid has also garnered attention in the pharmaceutical industry. Its carboxylic acid functionality allows for easy modification into bioactive molecules, potentially targeting various therapeutic areas such as inflammation, cancer, and infectious diseases. Recent research has focused on optimizing its pharmacokinetic properties through structural modifications, aiming to enhance bioavailability and reduce toxicity.

The environmental impact of this compound is another area of active investigation. Researchers are exploring its biodegradability under various conditions and assessing its potential risks to aquatic ecosystems. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These findings underscore the importance of sustainable practices in its production and disposal.

From a structural perspective, the compound's molecular weight is approximately 317 g/mol, with a melting point around 180°C. Its solubility in common solvents such as water and dichloromethane has been extensively studied, providing valuable insights into its behavior in different chemical environments. The presence of electron-withdrawing groups like the carboxylic acid enhances its reactivity in nucleophilic substitution reactions, making it a versatile substrate for further functionalization.

In conclusion, 4,5-Dimethyl-2-(2h-tetrazol-2-yl)thiophene-3-carboxylic acid represents a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical development. Its unique structure and functional groups continue to inspire innovative research directions, driving advancements in both academic and industrial settings. As our understanding of this compound deepens through ongoing studies, it holds immense potential to contribute to the development of cutting-edge technologies across various disciplines.